Cas no 1270019-87-8 (2-amino-2-(oxetan-3-yl)acetic acid)

2-Amino-2-(oxetan-3-yl)acetic acid is a non-proteinogenic amino acid featuring an oxetane ring, which imparts unique steric and electronic properties. This compound is of interest in medicinal chemistry and peptide research due to its constrained cyclic structure, which can enhance conformational rigidity and metabolic stability in bioactive molecules. The oxetane moiety also contributes to improved solubility and bioavailability compared to traditional hydrophobic substituents. Its bifunctional nature, with both amino and carboxyl groups, allows for versatile incorporation into synthetic scaffolds. This makes it a valuable building block for designing novel pharmaceuticals, particularly in the development of protease inhibitors and peptidomimetics.

2-amino-2-(oxetan-3-yl)acetic acid structure

1270019-87-8 structure

Product Name:2-amino-2-(oxetan-3-yl)acetic acid

CAS No:1270019-87-8

MF:C₅H₉NO₃

MW:131.129861593246

MDL:MFCD17392891

CID:1030144

PubChem ID:67066725

Update Time:2025-08-05

2-amino-2-(oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-2-(oxetan-3-yl)acetic acid
- 2-amino-2-(oxetan-3-yl)acetic acid
- DB-292597
- SCHEMBL1531563
- AKOS022902994
- SY097253
- 1270019-87-8
- 3-Oxetaneacetic acid, a-aMino-
- SY321056
- (-)-2-Amino-2-(oxetan-3-yl)acetic acid
- 2437199-28-3
- MFCD19207499
- CS-0052062
- SB10688
- SB10689
- AMINO(OXETAN-3-YL)ACETIC ACID
- 3-Oxetaneacetic acid, a-amino-, (-)-
- RMQBFQWTJJLVRW-UHFFFAOYSA-N
- AS-37502
- MFCD19212929
- 3-Oxetaneacetic acid, alpha-amino-
- A889309
- SY098839
- EN300-151390
- AMY12201
- PB38610
- MFCD17392891
- (S)-2-Amino-2-(3-oxetanyl)acetic Acid
- PB42367
- 394653-46-4
- PB11723
- MDL： MFCD17392891
- Inchi： 1S/C5H9NO3/c6-4(5(7)8)3-1-9-2-3/h3-4H,1-2,6H2,(H,7,8)
- InChI Key： RMQBFQWTJJLVRW-UHFFFAOYSA-N
- SMILES： O1CC(C(C(=O)O)N)C1

Computed Properties

Exact Mass: 131.058243149g/mol
Monoisotopic Mass: 131.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.5
Topological Polar Surface Area: 72.6Å²

2-amino-2-(oxetan-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-1 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	97%	1g	¥ 3,135.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-5 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	97%	5g	¥ 10,883.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-10 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	97%	10g	¥ 19,206.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-25 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	97%	25g	¥ 38,412.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-50 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	97%	50g	¥ 61,459.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-1-1 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	95%	1g	¥ 3,517.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05139-1-5 G	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	95%	5g	¥ 10,883.00	2021-05-07
Chemenu	CM106358-500mg	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	95+%	500mg	$404	2021-08-06
Chemenu	CM106358-1g	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	95+%	1g	$605	2021-08-06
Chemenu	CM106358-1g	2-amino-2-(oxetan-3-yl)acetic acid	1270019-87-8	95%+	1g	$570	2023-03-07

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Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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